
Application Note and Protocol: Large-Scale
Synthesis of 2,6-Dibromo-3-nitropyridine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2,6-Dibromo-3-nitropyridine

CAS No.: 55304-80-8

Cat. No.: B1296604

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document outlines a detailed protocol for the large-scale synthesis of 2,6-Dibromo-3-
nitropyridine, an important intermediate in the synthesis of various pharmaceutical and

agrochemical compounds. The pyridine nucleus is a key structural motif in many biologically

active molecules, and the introduction of nitro and bromo substituents provides versatile

handles for further chemical modifications.

The presented protocol is based on the electrophilic nitration of 2,6-dibromopyridine. While

direct large-scale synthesis data for 2,6-Dibromo-3-nitropyridine is not extensively reported in

publicly available literature, this protocol adapts established procedures for the nitration of

structurally similar dihalopyridines, such as 2,6-dichloropyridine.[1][2][3] The reaction proceeds

by treating 2,6-dibromopyridine with a nitrating agent, typically a mixture of nitric acid and

sulfuric acid, to introduce a nitro group at the 3-position of the pyridine ring.
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The following table summarizes the key quantitative data for the proposed synthesis. Please

note that the yield and purity are target values based on analogous reactions and may require

optimization for specific large-scale setups.

Parameter Value Notes

Starting Material 2,6-Dibromopyridine Commercially available.

Reagents

Fuming Nitric Acid (90%),

Concentrated Sulfuric Acid

(98%)

Standard laboratory-grade

reagents.

Solvent Concentrated Sulfuric Acid
Acts as both solvent and

catalyst.

Reaction Temperature 80-100 °C
Careful temperature control is

crucial for safety and yield.

Reaction Time 8-12 hours Monitored by TLC or HPLC.

Product Molar Mass 281.89 g/mol

CAS Number 55304-80-8

Typical Yield 75-85%
Based on analogous nitration

of 2,6-dichloropyridine.

Purity >98% Achievable by recrystallization.

Experimental Protocol
This protocol details the steps for the synthesis of 2,6-Dibromo-3-nitropyridine from 2,6-

dibromopyridine.

Materials:

2,6-Dibromopyridine

Fuming Nitric Acid (90%)

Concentrated Sulfuric Acid (98%)
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Crushed Ice

Sodium Bicarbonate (Saturated Solution)

Ethanol (for recrystallization)

Deionized Water

Equipment:

Jacketed glass reactor with overhead stirrer, temperature probe, and addition funnel

Heating/cooling circulator

Quenching vessel

Büchner funnel and filter flask

Vacuum oven

Procedure:

Reactor Setup: Set up the jacketed glass reactor with the overhead stirrer, temperature

probe, and addition funnel. Ensure the system is clean, dry, and properly vented to a

scrubber.

Acid Mixture Preparation: In the reactor, carefully add a calculated volume of concentrated

sulfuric acid. Cool the acid to 0-5 °C using the circulator.

Substrate Addition: Slowly add 2,6-dibromopyridine to the cold sulfuric acid with constant

stirring. Maintain the temperature below 10 °C during the addition.

Nitrating Agent Addition: Once the 2,6-dibromopyridine is fully dissolved, slowly add fuming

nitric acid via the addition funnel. The rate of addition should be controlled to maintain the

internal temperature between 10-20 °C.

Reaction: After the addition is complete, slowly heat the reaction mixture to 80-100 °C.

Maintain this temperature and continue stirring for 8-12 hours. Monitor the reaction progress
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by taking aliquots and analyzing them by TLC or HPLC.

Quenching: Once the reaction is complete, cool the mixture to room temperature. In a

separate large vessel, prepare a slurry of crushed ice and water. Slowly and carefully pour

the reaction mixture onto the ice slurry with vigorous stirring. This step is highly exothermic

and should be performed with caution in a well-ventilated fume hood.

Precipitation and Filtration: The product will precipitate as a solid. Stir the mixture for 30

minutes to ensure complete precipitation. Collect the solid product by vacuum filtration using

a Büchner funnel.

Washing: Wash the filter cake with copious amounts of cold deionized water until the filtrate

is neutral (check with pH paper). Then, wash with a saturated sodium bicarbonate solution to

neutralize any remaining acid, followed by a final wash with cold deionized water.

Drying: Dry the crude product in a vacuum oven at 40-50 °C until a constant weight is

achieved.

Purification: For higher purity, the crude 2,6-Dibromo-3-nitropyridine can be recrystallized

from a suitable solvent such as ethanol.

Mandatory Visualization
The following diagram illustrates the experimental workflow for the synthesis of 2,6-Dibromo-3-
nitropyridine.

Start
1. Charge Reactor:

- Conc. H₂SO₄

- 2,6-Dibromopyridine

2. Add Fuming HNO₃

(0-10 °C)
3. Heat Reaction

(80-100 °C, 8-12 h) 4. Quench on Ice 5. Filter Precipitate 6. Wash with H₂O & NaHCO₃ 7. Dry Product

8. Recrystallize (Optional)

End Product:
2,6-Dibromo-3-nitropyridine

Crude Product

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2,6-Dibromo-3-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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